Cas no 214193-13-2 ((1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid)

• Product Name: (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• CAS No: 214193-13-2
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD08691410
• CID: 1401141
• PubChem ID: 16228670
• Update Time: 2025-04-20

(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, (1S,3S,5S)-
• (1S,3S,5S)-2-Azabicyclo-[3.1.0]hexane-3-carboxylic acid
• (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• DB-214652
• CS-0057230
• 97250-96-9
• EN300-1068400
• P10629
• rac-(1R,3R,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• 214193-13-2
• AKOS006237682
• SCHEMBL5066494
• EN300-30421
• (1S,3S,5S)-rel-2-Azabicyclo[3.1.0]hexane-3-carboxylicacid
• AS-50582
• DTXSID10585530
• (1S,3S,5S)-rel-2-Azabicyclo[3.1.0]hexane-3-carboxylic acid
• A857998
• cis-4,5-methano-l-proline
• CHEMBL3785412

• MDL： MFCD08691410
• Inchi： 1S/C6H9NO2/c8-6(9)5-2-3-1-4(3)7-5/h3-5,7H,1-2H2,(H,8,9)/t3-,4-,5-/m0/s1
• InChI Key： XBEMWFUKTKDJKP-YUPRTTJUSA-N
• SMILES： OC([C@@H]1C[C@@H]2C[C@@H]2N1)=O

Computed Properties

• Exact Mass: 127.06337
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 280.3±23.0 °C at 760 mmHg
• Flash Point: 123.3±22.6 °C
• PSA: 49.33
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives